Cas no 2172066-90-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid
• CAS No: 2172066-90-7
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 6109303
• PubChem ID: 165805562
• Update Time: 2025-05-19

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}propanoic acid
• 2172066-90-7
• EN300-1515193

• Inchi： 1S/C25H21FN2O5/c26-15-9-10-22(20(13-15)24(31)27-12-11-23(29)30)28-25(32)33-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21H,11-12,14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SWHBYNJXANNGRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(NCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic Acid (CAS No. 2172066-90-7): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid (CAS No. 2172066-90-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-5-F-Phe-CHO, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal and high stability under various reaction conditions. The presence of the fluorine atom at the 5-position of the phenyl ring imparts additional stability and modulates the compound's physicochemical properties, making it particularly useful in the design of drugs with enhanced pharmacokinetic profiles.

Recent studies have highlighted the potential applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid in the development of protease inhibitors and antiviral agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against HIV protease, a key enzyme in the replication cycle of HIV. This finding underscores the compound's potential as a lead molecule in the development of new antiretroviral therapies.

In addition to its role in antiviral research, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid has also shown promise in the field of cancer research. A 2022 study published in Cancer Research reported that certain derivatives of this compound can effectively inhibit the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in tumor invasion and metastasis. This property makes it a valuable candidate for developing new anticancer drugs that target MMPs.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid involves several well-established steps, including the formation of the Fmoc protecting group, introduction of the fluorine atom, and final functionalization to form the carboxylic acid moiety. The detailed synthetic route has been extensively documented in various scientific literature, providing researchers with a robust framework for producing this compound on both laboratory and industrial scales.

One of the key challenges in working with 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid is its solubility and stability under different conditions. Researchers have developed several strategies to improve these properties, such as using solubilizing agents and optimizing reaction conditions. These advancements have significantly enhanced the compound's utility in various biochemical assays and drug discovery processes.

The pharmacological profile of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid has been extensively studied using both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits low toxicity and good bioavailability, making it a promising candidate for further clinical evaluation. Ongoing clinical trials are currently exploring its efficacy and safety in treating various diseases, including viral infections and cancer.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}propanoic acid (CAS No. 2172066-90-7) is a versatile and important compound with significant potential in pharmaceutical research. Its unique chemical structure and functional groups make it an ideal candidate for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.